1-(4-(Methylthio)benzo[d]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(4-(Methylthio)benzo[d]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea” is a complex organic molecule that contains several interesting functional groups. It has a benzo[d]thiazole ring, which is a type of heterocyclic compound that is often found in various pharmaceuticals and dyes . The molecule also contains a thiophene ring, another type of heterocycle that is found in many important compounds, including some drugs and industrial chemicals .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzo[d]thiazole and thiophene rings would likely contribute to the compound’s stability and possibly also its reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could affect its solubility, while the various functional groups could influence its reactivity .Scientific Research Applications
Synthesis and Chemical Properties
- A study by Shankar et al. (2017) discusses the synthesis of novel urea derivatives, including compounds related to 1-(4-(Methylthio)benzo[d]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea. These compounds were evaluated for their anti-microbial activity and cytotoxicity, indicating the potential of such compounds in medicinal chemistry (Shankar et al., 2017).
Biological Activities
- Research by Cabrera-Pérez et al. (2016) on benzothiazole derivatives, similar in structure to the compound , revealed antioxidant activity. This indicates the potential of such compounds in combating oxidative stress-related conditions (Cabrera-Pérez et al., 2016).
- Another study by Esteves-Souza et al. (2006) on urea and thiourea derivatives showed significant antiproliferative action against cancer cell lines, highlighting the potential of such compounds in cancer research (Esteves-Souza et al., 2006).
Pharmacological Potential
- The work by Rosales-Hernández et al. (2022) provides a comprehensive review of the chemical and pharmacological aspects of (thio)ureabenzothiazoles, which are structurally related to the compound of interest. This review highlights their potential therapeutic applications and diverse biological activities (Rosales-Hernández et al., 2022).
Spectroscopic and Structural Analysis
- A study by Adeel et al. (2017) focuses on the synthesis and characterization of aminothiazole derivatives. These findings are relevant for understanding the structural and spectroscopic properties of similar compounds, including this compound (Adeel et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS3/c1-19-10-5-2-6-11-12(10)16-14(21-11)17-13(18)15-8-9-4-3-7-20-9/h2-7H,8H2,1H3,(H2,15,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPUDIXPQUFJNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC2=C1N=C(S2)NC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.